5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid

• IUPAC Name: 5-[[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C15H14Cl2N2O3S/c1-8-14(10-6-5-9(16)7-11(10)17)19-15(23-8)18-12(20)3-2-4-13(21)22/h5-7H,2-4H2,1H3,(H,21,22)(H,18,19,20)
• InChI Key: PNRBREYTKSCHSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)CCCC(=O)O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H14Cl2N2O3S
• Molecular Weight: 373.3 g/mol

Description

5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid, also known as DTTA, is a chemical compound that has been extensively studied for its potential use in scientific research. DTTA is a thiazole-containing compound that has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and the modulation of cellular signaling pathways. 5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has been shown to inhibit the activity of proteases, which are enzymes that play a critical role in the breakdown of proteins. It has also been shown to modulate the activity of kinases, which are enzymes that are involved in the regulation of cellular signaling pathways.
Biochemical and Physiological Effects:
5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including proteases and kinases. It has also been shown to modulate cellular signaling pathways, which can have a variety of effects on cellular function. 5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has been shown to have antioxidant properties, which can protect against cellular damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has several advantages for use in lab experiments. It is a well-established compound with a known synthesis method, which makes it easy to produce in large quantities. It has also been extensively studied, which means that there is a wealth of information available on its properties and potential applications. However, there are also some limitations to the use of 5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid in lab experiments. It can be toxic at high concentrations, which can limit its use in certain experiments. Additionally, it may not be suitable for use in certain cell types or experimental systems.

Future Directions

There are several future directions for research on 5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid. One area of research could focus on the development of new synthetic methods for producing 5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid. Another area of research could focus on the identification of new applications for 5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid in the fields of biochemistry, pharmacology, and toxicology. Additionally, future research could focus on the development of new derivatives of 5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid with improved properties and potential applications.
Conclusion:
5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid is a thiazole-containing compound that has been extensively studied for its potential use in scientific research. It has a variety of biochemical and physiological effects and has been shown to have applications in the fields of biochemistry, pharmacology, and toxicology. While there are some limitations to its use in lab experiments, 5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid remains a valuable tool for studying cellular function and signaling pathways. Future research on 5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid could lead to the development of new synthetic methods and the identification of new applications for this compound.

Scientific Research Applications

5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has been extensively studied for its potential use in scientific research. It has been shown to have a variety of applications in the fields of biochemistry, pharmacology, and toxicology. 5-{[4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has been used as a tool to study the function of various enzymes, including proteases and kinases. It has also been used to study the effects of oxidative stress on cells and the role of antioxidants in protecting against cellular damage.